Cas no 1315360-83-8 (2-Chloro-5-(difluoromethoxy)-3-methylpyridine)

• Product Name: 2-Chloro-5-(difluoromethoxy)-3-methylpyridine
• CAS No: 1315360-83-8
• MF: C₇H₆ClF₂NO
• MW: 193.578447818756
• CID: 4827432
• PubChem ID: 90301367
• Update Time: 2025-07-21

2-Chloro-5-(difluoromethoxy)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(difluoromethoxy)-3-methylpyridine
• SCHEMBL15900430
• 1315360-83-8

• Inchi： 1S/C7H6ClF2NO/c1-4-2-5(12-7(9)10)3-11-6(4)8/h2-3,7H,1H3
• InChI Key： KOEQCOUHGLLYHU-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=CN=1)OC(F)F

Computed Properties

• Exact Mass: 193.0105978g/mol
• Monoisotopic Mass: 193.0105978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Chloro-5-(difluoromethoxy)-3-methylpyridine

Introduction to 2-Chloro-5-(difluoromethoxy)-3-methylpyridine (CAS No. 1315360-83-8)

2-Chloro-5-(difluoromethoxy)-3-methylpyridine, identified by its Chemical Abstracts Service (CAS) number 1315360-83-8, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic derivative features a pyridine core substituted with a chlorine atom at the 2-position, a difluoromethoxy group at the 5-position, and a methyl group at the 3-position. The unique structural configuration of this compound imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The synthesis of 2-Chloro-5-(difluoromethoxy)-3-methylpyridine typically involves multi-step organic reactions, often starting from commercially available pyridine precursors. The introduction of the chlorine atom at the 2-position can be achieved through chlorination reactions, while the attachment of the difluoromethoxy group requires careful selection of fluorinating agents and reaction conditions. The presence of the methyl group at the 3-position further influences the electronic properties of the molecule, making it a versatile scaffold for further functionalization.

In recent years, 2-Chloro-5-(difluoromethoxy)-3-methylpyridine has garnered attention in the pharmaceutical industry due to its potential as a building block for drug discovery. Its structural features are conducive to interactions with biological targets, making it a promising candidate for developing novel therapeutic agents. Specifically, the electron-withdrawing nature of the chlorine and difluoromethoxy groups can enhance binding affinity to certain enzymes and receptors, while the methyl group can influence metabolic stability and pharmacokinetic properties.

One of the most compelling aspects of 2-Chloro-5-(difluoromethoxy)-3-methylpyridine is its utility in constructing more complex molecules through further chemical modifications. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or heteroaryl groups, expanding the structural diversity of derivatives. Additionally, nucleophilic substitution reactions at the chlorine or difluoromethoxy positions allow for the introduction of various functional groups, enabling fine-tuning of biological activity.

Recent studies have explored the pharmacological potential of derivatives derived from 2-Chloro-5-(difluoromethoxy)-3-methylpyridine. Researchers have investigated its role in developing inhibitors targeting specific enzyme families involved in inflammatory and infectious diseases. The electron-deficient nature of the pyridine ring enhances interactions with hydrogen bond donors and acceptors in biological targets, making it an attractive scaffold for drug design. Furthermore, computational studies have suggested that modifications to this compound can lead to improved solubility and oral bioavailability, critical factors for clinical success.

The agrochemical sector has also shown interest in 2-Chloro-5-(difluoromethoxy)-3-methylpyridine due to its potential as an intermediate in synthesizing novel pesticides and herbicides. Its structural motifs are common in many bioactive agrochemicals, where they contribute to efficacy against pests and weeds while maintaining environmental safety profiles. By leveraging its reactivity, chemists can develop compounds with enhanced selectivity and reduced toxicity, addressing growing concerns about sustainable agriculture practices.

The synthesis and application of 2-Chloro-5-(difluoromethoxy)-3-methylpyridine highlight its importance as a versatile intermediate in modern chemical research. Its unique structural features offer opportunities for innovation across multiple industries, from pharmaceuticals to agrochemicals. As synthetic methodologies continue to evolve, expect further exploration into new derivatives and applications derived from this compound.

Future research directions may focus on optimizing synthetic routes to improve yield and reduce costs, as well as exploring novel derivatives with enhanced biological activity. Advances in green chemistry principles could also influence how this compound is synthesized and utilized, emphasizing sustainability and environmental responsibility throughout the research process.

In conclusion,2-Chloro-5-(difluoromethoxy)-3-methylpyridine (CAS No. 1315360-83-8) represents a fascinating compound with broad applications in chemical synthesis and potential biological significance. Its unique structural features make it a valuable tool for researchers seeking to develop new drugs or agrochemicals with improved efficacy and safety profiles.